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Compound of Interest

Compound Name: 3-Chlorocinnamaldehyde

Cat. No.: B1631036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chlorocinnamaldehyde is an organic compound that is garnering increasing interest within

the scientific community, particularly in the fields of medicinal chemistry and materials science.

Characterized by a chlorinated phenyl group attached to a cinnamaldehyde backbone, this

molecule serves as a versatile intermediate in organic synthesis and exhibits a range of

notable biological activities. This guide provides a comprehensive overview of 3-
chlorocinnamaldehyde, including its chemical and physical properties, synthesis

methodologies, key applications, and safety considerations.

It is important to note that various isomers of chlorocinnamaldehyde exist, each with a unique

CAS number. This guide will focus primarily on 3-chlorocinnamaldehyde, while also

referencing other isomers where relevant.
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Isomer CAS Number

3-Chlorocinnamaldehyde Not explicitly defined in search results

(E)-3-Chlorocinnamaldehyde 56578-37-1[1]

α-Chlorocinnamaldehyde 18365-42-9[2][3]

β-Chlorocinnamaldehyde 40133-53-7[4][5]

2-Chlorocinnamaldehyde 1794-45-2[6]

4-Chlorocinnamaldehyde Not explicitly defined in search results

Core Chemical and Physical Properties
3-Chlorocinnamaldehyde, with the molecular formula C₉H₇ClO, has a molecular weight of

approximately 166.60 g/mol .[5][7] It typically appears as a colorless to pale yellow liquid.[7]

Key physical and chemical properties are summarized in the table below.

Property Value Source

Molecular Formula C₉H₇ClO [7]

Molecular Weight 166.60 g/mol [5][7]

Appearance Colorless to pale yellow liquid [7]

Boiling Point 106-120 °C at 0.5 Torr [7]

Melting Point 39 °C [7]

Density ~1.192 g/cm³ [7]

Flash Point 134.9 °C [7]

IUPAC Name 3-(3-chlorophenyl)prop-2-enal [7]

Synthesis of 3-Chlorocinnamaldehyde
The synthesis of 3-chlorocinnamaldehyde can be achieved through various established

organic chemistry reactions. A common method involves the chlorination of cinnamaldehyde.
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General Synthesis Workflow

Starting Material:
Cinnamaldehyde

Reaction with
Chlorinating Agent

(e.g., Chlorosulfonic Acid)

Chlorination
Purification:
Distillation or

Recrystallization

Isolation Final Product:
3-Chlorocinnamaldehyde

3-Chlorocinnamaldehyde Action

Cellular Effects on Candida albicans

Inhibition of Biofilm Formation
(>90% at 50 µg/mL)

Biofilm Disruption &
Reduced Pathogenicity

Gene Expression Modulation

Down-regulation of Virulence Genes
(ECE1, IFD6, RBT5, etc.)

Up-regulation of Cell Wall
Degradation Genes (CHT4, YWP1)

Morphological Changes

Disruption of Hyphal Formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-3-phenyl-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-3-phenyl-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/6365139
https://pubchem.ncbi.nlm.nih.gov/compound/6365139
https://www.smolecule.com/products/s9089382
https://www.benchchem.com/product/b1631036#3-chlorocinnamaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1631036#3-chlorocinnamaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1631036#3-chlorocinnamaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1631036#3-chlorocinnamaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

